N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide

• IUPAC Name: N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide
• InChI: InChI=1S/C16H16N2O2/c1-11-8-15(12(2)20-11)16(19)18(3)10-14-6-4-13(9-17)5-7-14/h4-8H,10H2,1-3H3
• InChI Key: DVERUPRXJOECHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N(C)CC2=CC=C(C=C2)C#N
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide, also known as CTAF, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTAF belongs to the class of amides and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide is not fully understood, but it is believed to act through multiple pathways. N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide has been shown to inhibit the activity of several enzymes, including topoisomerase, tyrosine kinase, and carbonic anhydrase. N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide also activates the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in cellular energy homeostasis.
Biochemical and Physiological Effects:
N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide has been shown to have several biochemical and physiological effects. In cancer cells, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide induces apoptosis by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2. N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide also inhibits angiogenesis by reducing the expression of vascular endothelial growth factor (VEGF). In neurobiology, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide reduces oxidative stress and inflammation by modulating the expression of several antioxidant and anti-inflammatory genes. In immunology, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide regulates cytokine production and T-cell activation by modulating the activity of several transcription factors.

Advantages and Limitations for Lab Experiments

N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide has several advantages for lab experiments, including its high purity, stability, and solubility in water. However, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide also has some limitations, including its high cost and limited availability. N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide is also highly reactive and can undergo degradation in the presence of light and air.

Future Directions

There are several future directions for N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide research. In cancer research, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide could be further studied for its potential as a chemotherapeutic agent or as a sensitizer for radiation therapy. In neurobiology, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide could be studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide could be studied for its potential as an immunomodulatory agent for the treatment of autoimmune diseases. Additionally, further studies could be conducted to elucidate the mechanism of action of N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide and to optimize its synthesis method for large-scale production.
Conclusion:
In conclusion, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide has been extensively studied for its potential in cancer research, neurobiology, and immunology. N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide has several biochemical and physiological effects and has both advantages and limitations for lab experiments. There are several future directions for N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide research, including its potential as a chemotherapeutic agent, a treatment for neurodegenerative diseases, and an immunomodulatory agent. Further studies are needed to fully understand the mechanism of action of N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide and to optimize its synthesis method for large-scale production.

Synthesis Methods

The synthesis of N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide involves a multistep process that includes the reaction of 4-cyanobenzaldehyde with 2,5-dimethylfuran, followed by the reduction of the resulting intermediate with sodium borohydride. The final product, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide, is obtained by the reaction of the intermediate with 3-chloroperoxybenzoic acid. This process yields a white crystalline solid with a melting point of 158-160°C.

Scientific Research Applications

N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide has been extensively studied for its potential therapeutic applications in various fields, including cancer research, neurobiology, and immunology. In cancer research, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurobiology, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In immunology, N-[(4-cyanophenyl)methyl]-N,2,5-trimethylfuran-3-carboxamide has been shown to modulate the immune response by regulating cytokine production and T-cell activation.